Cas no 869886-67-9 (Ulixertinib)

Ulixertinib (BVD-523) is a potent, selective, and reversible small-molecule inhibitor of extracellular signal-regulated kinase 1 and 2 (ERK1/2), key components of the MAPK signaling pathway. It exhibits high specificity for ERK1/2, with minimal off-target activity, making it a valuable tool for studying MAPK-driven cancers. Ulixertinib demonstrates strong anti-proliferative effects in preclinical models of BRAF- and RAS-mutant tumors, including those resistant to upstream MAPK pathway inhibitors. Its oral bioavailability and favorable pharmacokinetic profile support its use in both research and clinical settings. The compound is particularly useful for investigating ERK-dependent mechanisms and overcoming resistance to targeted therapies in oncology.
Ulixertinib structure
Ulixertinib structure
Product Name:Ulixertinib
CAS No:869886-67-9
MF:C21H22Cl2N4O2
MW:433.330982685089
MDL:MFCD22628898
CID:836650
PubChem ID:11719003
Update Time:2025-10-21

Ulixertinib Chemical and Physical Properties

Names and Identifiers

    • VRT752271
    • Ulixertinib
    • N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]-4-[5-chloro-2-(propan-2-ylamino)pyridin-4-yl]-1H-pyrrole-2-carboxamide
    • VRT-752271
    • Ulixertinib [INN]
    • 16ZDH50O1U
    • Ulixertinib (INN)
    • 4-[5-chloranyl-2-(propan-2-ylamino)pyridin-4-yl]-~{N}-[(1~{S})-1-(3-chlorophenyl)-2-oxidanyl-ethyl]-1~{H}-pyrrole-2-carboxamide
    • GTPL9210
    • 4-[5-Chloro-2-[(1-methylethyl)amino]-4-pyridinyl]-N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]-1H-pyrrole-2-carboxamide (ACI)
    • (S)-4-(5-Chloro-2-(isopropylamino)pyridin-4-yl)-N-(1-(3-chlorophenyl)-2-hydroxyethyl)-1H-pyrrole-2-carboxamide
    • BVD 523
    • VRT 752271
    • Z2756516977
    • EX-A1332
    • HY-15816
    • Ulixertinib (BVD-523, VRT752271)
    • s7854
    • BRD-K28965160-001-01-1
    • BCP04232
    • CHEMBL3590106
    • D11038
    • AKOS025396467
    • 869886-67-9
    • AC-33165
    • VRT752271 HCl
    • 4-{5-chloro-2-[(propan-2-yl)amino]pyridin-4-yl}-N-[(1S)-1-(3-chlorophenyl)-2-hydroxyethyl]-1H-pyrrole-2-carboxamide
    • NSC800959
    • Ulixertinib (BVD-523)
    • DB13930
    • BCP0726000085
    • ULIXERTINIB [WHO-DD]
    • BVD-ERK
    • BVD-523 HCl
    • CCG-269049
    • 1H-Pyrrole-2-carboxamide, 4-(5-chloro-2-((1-methylethyl)amino)-4-pyridinyl)-N-((1S)-1-(3-chlorophenyl)-2-hydroxyethyl)-
    • NS00072098
    • BVD523 HCl
    • SCHEMBL14211742
    • NSC797771
    • NSC-797771
    • NCGC00378692-07
    • BVD-523
    • J-690368
    • UNII-16ZDH50O1U
    • G60969
    • ulixertinibum
    • N-((1S)-1-(3-chlorophenyl)-2-hydroxyethyl)-4-(5-chloro-2-(propan-2-ylamino)pyridin-4-yl)-1H-pyrrole-2-carboxamide
    • NSC-800959
    • NCGC00378692-05
    • BDBM50094465
    • NCGC00378692-02
    • AS-56114
    • 3,5-Dichloro-2-hydroxy-N-(4-methoxy-3-biphenylyl)benzenesulfonamide
    • 4-(5-chloro-2-((propan-2-yl)amino)pyridin-4-yl)-N-((1S)-1-(3-chlorophenyl)-2-hydroxyethyl)-1H-pyrrole-2-carboxamide
    • (S)-4-(5-chloro-2-(isopropylamino)pyridin-4-yl)-N-(1-(3-chlorophenyl)-2-hydroxyethyl)-1H-pyrrole-2-carboxamide.
    • 869886-67-9 (free base)
    • Q27089081
    • MDL: MFCD22628898
    • Inchi: 1S/C21H22Cl2N4O2/c1-12(2)26-20-8-16(17(23)10-25-20)14-7-18(24-9-14)21(29)27-19(11-28)13-4-3-5-15(22)6-13/h3-10,12,19,24,28H,11H2,1-2H3,(H,25,26)(H,27,29)/t19-/m1/s1
    • InChI Key: KSERXGMCDHOLSS-LJQANCHMSA-N
    • SMILES: ClC1C=NC(NC(C)C)=CC=1C1=CNC(C(=O)N[C@@H](C2C=CC=C(Cl)C=2)CO)=C1

Computed Properties

  • Exact Mass: 432.1119813g/mol
  • Monoisotopic Mass: 432.1119813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.359
  • Boiling Point: 682.8°C at 760 mmHg

Ulixertinib Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Ulixertinib Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC7557-100 mg
Ulixertinib (BVD-523, VRT752271)
869886-67-9 >98%
100mg
$450.0 2022-02-28
DC Chemicals
DC7557-250 mg
Ulixertinib (BVD-523, VRT752271)
869886-67-9 >98%
250mg
$900.0 2022-02-28
DC Chemicals
DC7557-1 g
Ulixertinib (BVD-523, VRT752271)
869886-67-9 >98%
1g
$1800.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FI612-250mg
Ulixertinib
869886-67-9 99+%
250mg
2908CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FI612-50mg
Ulixertinib
869886-67-9 99+%
50mg
858CNY 2021-05-07
Chemenu
CM219881-250mg
(S)-4-(5-chloro-2-(isopropylamino)pyridin-4-yl)-N-(1-(3-chlorophenyl)-2-hydroxyethyl)-1H-pyrrole-2-carboxamide
869886-67-9 98%
250mg
$853 2021-08-04
S e l l e c k ZHONG GUO
S7854-10mM (1mL in DMSO)
Ulixertinib (BVD-523)
869886-67-9 99.99%
10mM (1mL in DMSO)
¥1449.63 2023-09-15
S e l l e c k ZHONG GUO
S7854-5mg
Ulixertinib (BVD-523)
869886-67-9 99.99%
5mg
¥1222.42 2023-09-15
S e l l e c k ZHONG GUO
S7854-25mg
Ulixertinib (BVD-523)
869886-67-9 99.99%
25mg
¥3643.55 2023-09-15
S e l l e c k ZHONG GUO
S7854-100mg
Ulixertinib (BVD-523)
869886-67-9 99.99%
100mg
¥8157.89 2023-09-15

Additional information on Ulixertinib

Recent Advances in Ulixertinib (BVD-523) Research: A Potent ERK1/2 Inhibitor with CAS 869886-67-9

Ulixertinib (BVD-523), a small molecule with the chemical identifier CAS 869886-67-9, has emerged as a promising therapeutic agent in the field of targeted cancer therapy. As a first-in-class, highly selective, and ATP-competitive inhibitor of extracellular signal-regulated kinases 1 and 2 (ERK1/2), this compound has shown significant potential in addressing the limitations of current MAPK pathway inhibitors. Recent studies have focused on its unique mechanism of action, which involves direct inhibition of both phosphorylated and unphosphorylated ERK1/2, thereby overcoming resistance mechanisms observed with upstream RAF and MEK inhibitors.

The development of Ulixertinib represents a strategic approach to targeting the MAPK pathway, which is frequently dysregulated in various cancers. Preclinical data demonstrated that this compound effectively inhibits ERK1/2 phosphorylation and downstream signaling, leading to cell cycle arrest and apoptosis in multiple cancer cell lines. Particularly noteworthy is its activity against BRAF- and RAS-mutant cancers, including those resistant to BRAF or MEK inhibitors. The compound's molecular structure (CAS 869886-67-9) has been optimized for both potency and selectivity, with an IC50 of less than 10 nM against ERK1/2 in biochemical assays.

Clinical trials have progressed to evaluate Ulixertinib's safety and efficacy in human subjects. Phase I studies established a recommended Phase II dose of 600 mg twice daily, with manageable adverse effects including fatigue, diarrhea, and dermatitis. Recent Phase Ib/II trials have focused on combination therapies, particularly with BRAF or MEK inhibitors, showing promising synergistic effects in melanoma and colorectal cancer patients. The drug's pharmacokinetic profile reveals good oral bioavailability and a half-life suitable for twice-daily dosing, supporting its clinical utility.

Emerging research has identified potential biomarkers for Ulixertinib response, including specific genetic alterations in the MAPK pathway. Recent publications highlight the compound's ability to overcome acquired resistance to first-generation MAPK inhibitors, making it a valuable option for sequential therapy strategies. Additionally, novel drug delivery systems are being explored to enhance tumor targeting and reduce systemic toxicity, including nanoparticle formulations and prodrug approaches based on the 869886-67-9 chemical structure.

Looking forward, the research community anticipates expanded clinical applications for Ulixertinib beyond its current focus on solid tumors. Preclinical evidence suggests potential efficacy in hematological malignancies and certain inflammatory conditions where ERK signaling plays a pathogenic role. Ongoing studies are also investigating the compound's potential in combination with immunotherapy agents, based on emerging understanding of MAPK pathway modulation of the tumor microenvironment. These developments position Ulixertinib as a versatile tool in precision oncology, with the CAS 869886-67-9 compound serving as the foundation for next-generation ERK inhibitors currently in development.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd